Cas no 2639374-30-2 (rac-(3R,5S,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,6-dimethylpiperidine-3-carboxylic acid)

• Product Name: rac-(3R,5S,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,6-dimethylpiperidine-3-carboxylic acid
• CAS No: 2639374-30-2
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5640770
• PubChem ID: 165899199
• Update Time: 2025-05-25

rac-(3R,5S,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,6-dimethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639374-30-2
• rac-(3R,5S,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethylpiperidine-3-carboxylic acid
• EN300-27784252
• rac-(3R,5S,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,6-dimethylpiperidine-3-carboxylic acid

• Inchi： 1S/C23H25NO4/c1-14-11-16(22(25)26)12-24(15(14)2)23(27)28-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21H,11-13H2,1-2H3,(H,25,26)/t14-,15-,16+/m1/s1
• InChI Key： JUJKTAVXHSCLSR-OAGGEKHMSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@@H](C(=O)O)C[C@@H](C)[C@H]1C)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,5S,6S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,6-dimethylpiperidine-3-carboxylic acid

Rac-(3R,5S,6S)-1-[(9H-Fluoren-9-yl)methoxycarbonyl]-5,6-dimethylpiperidine-3-carboxylic Acid

The compound rac-(3R,5S,6S)-1-[(9H-fluoren-9-yl)methoxycarbonyl]-5,6-dimethylpiperidine-3-carboxylic acid (CAS No. 2639374-30-2) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and peptide synthesis. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in modern drug discovery and development processes.

The molecule's structure is characterized by a piperidine ring system, which serves as the central framework. The (3R,5S,6S) configuration indicates the specific stereochemistry at the three chiral centers of the molecule. This stereochemistry is critical for determining the compound's biological activity and selectivity. The presence of two methyl groups at positions 5 and 6 further enhances the molecule's structural complexity and contributes to its unique pharmacological properties.

A key feature of this compound is the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group attached to position 1 of the piperidine ring. The Fmoc group is a well-known protecting group in peptide synthesis, where it serves to temporarily block the amine functionality during the assembly of complex peptide sequences. Its use in this compound underscores its importance in modern synthetic chemistry and highlights its role in enabling precise control over molecular architecture during drug development.

Recent advancements in chemical synthesis have further enhanced our understanding of this compound's potential applications. For instance, studies have demonstrated that the Fmoc group can be selectively removed under mild acidic conditions, making it an ideal candidate for iterative synthesis strategies. This property has been leveraged in the development of novel therapeutic agents targeting various disease states, including cancer and infectious diseases.

In addition to its role in peptide synthesis, this compound has also been explored for its potential as a building block in medicinal chemistry. Researchers have utilized its unique structure to design and synthesize bioactive molecules with improved pharmacokinetic profiles. For example, modifications to the piperidine ring have been shown to enhance solubility and bioavailability, which are critical factors in drug delivery.

The stereochemical integrity of rac-(3R,5S,6S)-1-[(9H-fluoren-9-yl)methoxycarbonyl]-5,6-dimethylpiperidine-3-carboxylic acid is another area of active research. Scientists have employed advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm its three-dimensional structure. These studies have provided valuable insights into the relationship between molecular geometry and biological activity.

Furthermore, computational modeling has played a pivotal role in predicting the compound's interactions with biological targets. Molecular docking studies have revealed potential binding modes with key enzymes and receptors involved in various pathological processes. These findings have guided subsequent experimental work aimed at optimizing the compound's efficacy and selectivity.

In summary, rac-(3R,5S,6S)-1-[(9H-fluoren-9-yl)methoxycarbonyl]-5,6-dimethylpiperidine-3-carboxylic acid (CAS No. 2639374-30-2) is a versatile and intriguing molecule with wide-ranging applications in contemporary chemical research. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for advancing drug discovery efforts while contributing to our broader understanding of molecular design principles.